Cas no 29964-84-9 (Isodecyl methacrylate)

• Product Name: Isodecyl methacrylate
• CAS No: 29964-84-9
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• MDL: MFCD00053728
• CID: 53558
• PubChem ID: 24865608
• Update Time: 2025-10-29

Isodecyl methacrylate Chemical and Physical Properties

Names and Identifiers

• Isodecyl methacrylate
• 8-Methylnonyl methacrylate
• ISO-DECYL METHACRYLATE
• 2-methyl-2-propenoicaciisodecylester
• ageflexfm-10
• Isodecyl2-methyl-2-propenoate
• Isodecyl2-methylpropenoate
• Isodecylmethacrylat
• Methacrylic acid 8-methylnonyl ester
• Methacrylicacid,isodecylester
• CCRIS 4660
• 29964-84-9
• Isodecyl methacrylate(2.5 cp(25 degrees c))
• 8-methylnonyl 2-methylprop-2-enoate
• 8-Methylnonyl 2-methylacrylate #
• Tox21_200421
• UNII-7G47103FGX
• Isodecyl methacrylate, 95%
• CHEMBL3187369
• 2-Methyl-2-propenoic acid, isodecyl ester
• HSDB 5065
• iso-Decyl methacrylate,min. 90%
• 37200-12-7
• AKOS015903252
• Isodecyl 2-methylpropenoate
• NCGC00248603-01
• DSSTox_RID_77798
• Methacrylic acid, isodecyl ester
• Isodecyl 2-methyl-2-propenoate
• Bisomer IDMA
• 142600-07-5
• 8-Methylnonylmethacrylate
• LIGHT ESTER ID
• Ageflex FM-10
• 2-Propenoic acid, 2-methyl-, isodecyl ester
• NCGC00257975-01
• SCHEMBL30338
• CAS-29964-84-9
• NS00006597
• EC 249-978-2
• DSSTox_GSID_25466
• ISODECYL METHACRYLATE [HSDB]
• EINECS 249-978-2
• DTXSID60881155
• 7G47103FGX
• MFCD00053728
• DSSTox_CID_5466
• Q27268224
• Isodecyl methacrylate, 98%, contains 150ppm MEHQ as stabilizer
• i-Decyl methacrylate

• MDL： MFCD00053728
• Inchi： 1S/C14H26O2/c1-12(2)10-8-6-5-7-9-11-16-14(15)13(3)4/h12H,3,5-11H2,1-2,4H3
• InChI Key： COCLLEMEIJQBAG-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.878 g/mL at 25 °C(lit.)
• Melting Point: -22°C
• Boiling Point: 126 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.443(lit.)
• PSA: 26.30000
• LogP: 4.10230
• Solubility: Not available

Isodecyl methacrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：OZ5000000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38; R43
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Material Chemicals High Polymer Materials

Additional information on Isodecyl methacrylate

Comprehensive Guide to Isodecyl Methacrylate (CAS No. 29964-84-9): Properties, Applications, and Industry Trends

Isodecyl methacrylate (CAS No. 29964-84-9) is a versatile methacrylate ester widely used in industrial and specialty chemical applications. As a monomer, it plays a critical role in polymerization processes, contributing to the development of high-performance materials. The growing demand for low-VOC coatings and sustainable adhesives has positioned this compound as a key ingredient in modern formulations. Its unique molecular structure, featuring a branched isodecyl group, enhances compatibility with various resins while improving flexibility and weathering resistance.

Recent market analysis reveals increased interest in isodecyl methacrylate uses across multiple sectors. Manufacturers favor it for creating UV-curable resins and pressure-sensitive adhesives due to its excellent balance of hardness and elasticity. Environmental regulations driving the shift toward green chemistry solutions have further amplified its importance, as it enables formulation of compliant products without sacrificing performance. The compound's hydrophobic nature makes it particularly valuable for water-resistant coatings, addressing a common pain point in construction and automotive applications.

The synthesis and handling of 29964-84-9 require specialized knowledge to maintain optimal purity levels. Advanced production facilities employ strict quality control measures to ensure batch-to-batch consistency, which is crucial for applications requiring precise viscosity or cure characteristics. Industry professionals frequently search for isodecyl methacrylate technical data sheets to verify specifications regarding molecular weight (typically 226.35 g/mol), density (0.885 g/cm³ at 25°C), and refractive index (1.442 at 20°C). These parameters directly influence performance in end-use scenarios.

Emerging applications in 3D printing materials and flexible electronics have created new opportunities for methacrylate chemistry. The compound's ability to modify glass transition temperatures makes it valuable for tailoring material properties in photopolymer resins. Researchers are exploring its potential in biomedical device coatings, where its combination of durability and biocompatibility offers advantages. However, formulators must carefully consider reactivity ratios when copolymerizing with other monomers to achieve desired polymer architectures.

Supply chain dynamics for isodecyl methacrylate price and availability remain a focus for procurement specialists. Global production capacity has expanded to meet rising demand from Asia-Pacific markets, particularly for architectural paints and industrial maintenance coatings. Quality-conscious buyers increasingly request GC-MS analysis certificates to verify purity and identify potential contaminants that might affect downstream processing. Storage recommendations typically emphasize protection from light and moisture to prevent premature polymerization.

From a regulatory standpoint, isodecyl methacrylate safety documentation must comply with regional chemical inventories such as REACH and TSCA. While not classified as hazardous under current standards, proper handling procedures including PPE requirements (nitrile gloves, safety goggles) are recommended during bulk transfer operations. The compound's flash point (approximately 113°C) dictates specific storage conditions to minimize fire risks in industrial settings.

Future developments in high-performance polymers will likely increase utilization of this monomer. Innovations in controlled radical polymerization techniques allow for more precise incorporation of isodecyl methacrylate structure into block copolymers. The growing electric vehicle battery market presents additional opportunities, as the compound's properties suit specialized encapsulation materials for sensitive components. Formulators continue to explore synergies with nanotechnology additives to create next-generation composite materials.

Technical support teams frequently address questions about isodecyl methacrylate solubility characteristics. While miscible with most organic solvents, its compatibility with aqueous systems requires careful surfactant selection. The ester group hydrolysis potential under extreme conditions necessitates pH monitoring in certain applications. These considerations are particularly relevant for companies developing environmentally friendly formulations that must maintain stability across varied climatic conditions.

For researchers investigating structure-property relationships, the branched alkyl chain of isodecyl methacrylate offers distinct advantages over linear analogs. This molecular feature reduces crystallinity in resulting polymers while enhancing low-temperature flexibility - a critical factor for applications ranging from flexographic printing plates to cold climate sealants. Recent patent literature demonstrates innovative uses in self-healing materials, where the monomer's reactivity enables novel repair mechanisms at microscopic scales.